

Introduction: The Central Role of BioF in Biotin Biosynthesis

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 8-Amino-7-oxononanoic acid

CAS No.: 4707-58-8

Cat. No.: B1217032

[Get Quote](#)

Biotin, also known as vitamin H or B7, is an essential cofactor for a suite of carboxylase, decarboxylase, and transcarboxylase enzymes involved in critical metabolic processes such as fatty acid synthesis, amino acid metabolism, and the Krebs cycle.[1][2][3] While humans and other mammals are biotin auxotrophs, relying on dietary intake, most bacteria, plants, and some fungi can synthesize it de novo.[1][3] This metabolic distinction makes the biotin biosynthesis pathway a compelling target for the development of novel antibacterial agents.[4][5]

The bacterial biotin synthesis pathway is a highly conserved and energetically expensive process, requiring the coordinated action of several enzymes.[2][3] This pathway can be broadly divided into two stages: the synthesis of a pimelate moiety, which varies among different bacterial species, and the subsequent conserved assembly of the biotin bicyclic ring structure.[4][6] 8-amino-7-oxononanoate synthase (BioF), also known as 7-keto-8-aminopelargonic acid (KAPA) synthase, catalyzes the first committed step in this latter, highly conserved stage.[4][7] It facilitates a pyridoxal 5'-phosphate (PLP)-dependent decarboxylative condensation between an activated pimelate thioester and L-alanine to produce 8-amino-7-oxononanoate (AON), also referred to as KAPA.[7][8][9]

This guide will illuminate the multifaceted nature of BioF, providing a deep dive into its function and potential for therapeutic exploitation.

Biochemical and Structural Properties of BioF

BioF is a PLP-dependent enzyme belonging to the α -oxamine synthase family.^[10] The catalytic mechanism is well-studied and involves the formation of an external aldimine with L-alanine, followed by decarboxylation to generate a quinonoid intermediate.^[11] This intermediate then performs a nucleophilic attack on the thioester carbonyl of the pimeloyl donor, leading to the formation of AON and the release of the carrier protein.

Substrate Specificity: A Point of Divergence

A fascinating aspect of BioF is the variation in its acyl chain donor specificity across different bacterial species. In *Escherichia coli*, BioF can utilize both pimeloyl-acyl carrier protein (pimeloyl-ACP), a product of the fatty acid synthesis pathway, and to a lesser extent, pimeloyl-CoA.^{[5][7][12]} In contrast, the BioF enzyme from *Bacillus subtilis* exhibits a strong preference for pimeloyl-CoA and is unable to efficiently use pimeloyl-ACP.^{[7][8][13]} This distinction in substrate utilization reflects the different upstream pathways for pimelate synthesis in these organisms. *E. coli* employs the BioC-BioH pathway to generate pimeloyl-ACP, whereas *B. subtilis* utilizes the BioI-BioW pathway to produce free pimelate, which is then activated to pimeloyl-CoA by the BioW ligase.^[6]

Feature	<i>Escherichia coli</i> BioF	<i>Bacillus subtilis</i> BioF
Primary Acyl Donor	Pimeloyl-ACP	Pimeloyl-CoA
Alternative Acyl Donor	Pimeloyl-CoA (less efficient)	Pimeloyl-ACP (very inefficient)
Upstream Pathway	BioC-BioH (hijacks fatty acid synthesis)	BioI-BioW (oxidative cleavage of fatty acids)

A summary of the key differences in BioF substrate specificity and the corresponding upstream pimelate synthesis pathways in *E. coli* and *B. subtilis*.


Structural Insights

Crystal structures of BioF from various bacterial sources reveal a conserved homodimeric architecture, with each monomer comprising a large PLP-binding domain and a smaller N-terminal domain involved in dimerization. The active site is located at the dimer interface, with residues from both subunits contributing to substrate binding and catalysis. The PLP cofactor is covalently bound to a conserved lysine residue via a Schiff base linkage.^[14] Structural analyses have provided valuable insights into the conformational changes that occur during the catalytic cycle and have guided the design of potent inhibitors.

The Enzymatic Mechanism of BioF: A Step-by-Step View

The catalytic mechanism of BioF is a classic example of a PLP-dependent α -oxoamine synthase. The key steps are outlined below:

- **Transaldimination:** The reaction initiates with the formation of an external aldimine between the amino group of L-alanine and the PLP cofactor, displacing the internal aldimine formed with the active site lysine.
- **Decarboxylation:** The external aldimine undergoes decarboxylation, facilitated by the electron-withdrawing properties of the pyridinium ring of PLP, to form a resonance-stabilized quinonoid intermediate.
- **Nucleophilic Attack:** The quinonoid intermediate acts as a nucleophile, attacking the thioester carbonyl of the pimeloyl donor (pimeloyl-ACP or pimeloyl-CoA).
- **Product Formation and Release:** This attack leads to the formation of a tetrahedral intermediate, which then collapses to form 8-amino-7-oxononanoate (AON) and releases the acyl carrier (ACP or CoA).
- **Regeneration of the Internal Aldimine:** The active site is regenerated by the formation of a new Schiff base between the PLP cofactor and the active site lysine, ready for the next catalytic cycle.



[Click to download full resolution via product page](#)

Caption: The catalytic cycle of 8-amino-7-oxononanoate synthase (BioF).

Regulation of BioF and the Biotin Operon

The synthesis of biotin is a metabolically expensive process, and as such, the expression of the bio operon, which includes the bioF gene, is tightly regulated.[3] In many bacteria, including *E. coli*, the primary regulator is the bifunctional protein BirA.[1] BirA acts as both a biotin protein ligase, attaching biotin to its cognate enzymes, and a transcriptional repressor.[1] When biotin levels are high, BirA, complexed with biotinoyl-5'-AMP, binds to the operator region of the bio operon, preventing transcription.[1] Conversely, when biotin is scarce, the BirA repressor dissociates from the DNA, allowing for the expression of the biotin biosynthetic genes, including bioF.[3] In other bacteria, such as α -proteobacteria, biotin synthesis is regulated by different repressors like BioR.[1]

BioF in Bacterial Pathogenesis and as a Drug Target

The ability to synthesize biotin de novo is crucial for the virulence of several important human pathogens, including *Mycobacterium tuberculosis*. [4] Since humans lack this pathway, the enzymes involved, including BioF, represent attractive targets for the development of novel antimicrobial agents.[4][5] The essentiality of BioF for bacterial survival, coupled with its absence in humans, provides a clear therapeutic window.

Inhibitor Discovery Strategies

Several strategies have been employed to identify and develop inhibitors of BioF. These include:

- **Substrate and Intermediate Analogs:** The design of compounds that mimic the substrates (L-alanine, pimeloyl-CoA/ACP) or reaction intermediates has led to the discovery of competitive and slow-binding inhibitors.^[15] D-alanine, the enantiomer of the natural substrate, has been shown to be a competitive inhibitor of BioF.^[15]
- **Suicide Inhibitors:** These compounds are processed by the enzyme, leading to the formation of a reactive species that covalently modifies and irreversibly inactivates the enzyme.^{[10][11]} Trifluoroalanine is a known suicide substrate for BioF.^{[10][11]}
- **High-Throughput Screening (HTS):** Screening large libraries of small molecules for their ability to inhibit BioF activity can lead to the identification of novel chemical scaffolds for further optimization.

The development of potent and specific BioF inhibitors holds promise for new antibacterial therapies, particularly against drug-resistant strains.

Experimental Protocols for the Study of BioF

A thorough understanding of BioF requires robust experimental methodologies. The following section provides detailed protocols for the expression, purification, and functional characterization of bacterial BioF.

Recombinant Expression and Purification of BioF


This protocol describes the expression of His-tagged BioF in *E. coli* and its subsequent purification using immobilized metal affinity chromatography (IMAC).

Step-by-Step Methodology:

- **Cloning and Transformation:**
 - Amplify the *bioF* gene from the bacterial species of interest using PCR with primers that incorporate appropriate restriction sites and a C-terminal hexa-histidine (6xHis) tag.

- Ligate the digested PCR product into a suitable expression vector, such as pET28b.
- Transform the recombinant plasmid into a competent E. coli expression strain, like BL21(DE3).
- Protein Expression:
 - Inoculate a starter culture of the transformed E. coli in LB medium containing the appropriate antibiotic (e.g., kanamycin for pET28b) and grow overnight at 37°C with shaking.
 - The next day, inoculate a larger volume of LB medium with the overnight culture and grow at 37°C to an OD600 of 0.6-0.8.
 - Induce protein expression by adding isopropyl β -D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM.
 - Continue to grow the culture for 4-6 hours at a reduced temperature (e.g., 18-25°C) to enhance protein solubility.
- Cell Lysis and Clarification:
 - Harvest the cells by centrifugation.
 - Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF, and 1 mg/mL lysozyme).
 - Lyse the cells by sonication on ice.
 - Clarify the lysate by centrifugation to pellet cell debris.
- Affinity Chromatography:
 - Equilibrate a Ni-NTA agarose column with lysis buffer.
 - Load the clarified lysate onto the column.

- Wash the column with a wash buffer containing a higher concentration of imidazole (e.g., 20-40 mM) to remove non-specifically bound proteins.
- Elute the His-tagged BioF protein with an elution buffer containing a high concentration of imidazole (e.g., 250-500 mM).
- Protein Dialysis and Storage:
 - Pool the fractions containing the purified BioF and dialyze against a storage buffer (e.g., 20 mM K₂HPO₄ pH 7.5, 100 mM NaCl, 1 mM TCEP, 100 μM PLP, and 20% glycerol).
 - Determine the protein concentration using a Bradford assay or by measuring absorbance at 280 nm.
 - Flash-freeze aliquots in liquid nitrogen and store at -80°C.



[Click to download full resolution via product page](#)

Caption: A streamlined workflow for the recombinant expression and purification of BioF.

Biochemical Assay for BioF Activity

The activity of BioF can be monitored by measuring the release of CoA from pimeloyl-CoA using high-performance liquid chromatography (HPLC).

Step-by-Step Methodology:

- Reaction Mixture Preparation:
 - Prepare a reaction mixture containing 50 mM potassium phosphate buffer (pH 7.1), 1 mM L-alanine, and 100 μ M pimeloyl-CoA.
- Enzyme Reaction:
 - Pre-incubate the reaction mixture at 37°C for 5 minutes.
 - Initiate the reaction by adding a known amount of purified BioF enzyme.
 - Incubate the reaction at 37°C for a defined period (e.g., 10-30 minutes).
- Reaction Quenching:
 - Stop the reaction by adding an equal volume of ice-cold methanol or by heat inactivation.
- HPLC Analysis:
 - Centrifuge the quenched reaction to pellet any precipitated protein.
 - Analyze the supernatant by reverse-phase HPLC using a C18 column.
 - Monitor the elution of CoA at 260 nm.
- Data Analysis:
 - Quantify the amount of CoA produced by comparing the peak area to a standard curve of known CoA concentrations.
 - Calculate the specific activity of the enzyme (e.g., in μ mol of CoA produced per minute per mg of enzyme).

Conclusion and Future Perspectives

8-amino-7-oxononanoate synthase (BioF) stands as a cornerstone of bacterial metabolism, playing an indispensable role in the biosynthesis of the essential cofactor biotin. Its conservation across a wide range of bacteria, coupled with its absence in humans, firmly

establishes it as a high-value target for the development of novel antibacterial therapeutics. The nuanced differences in substrate specificity between orthologous BioF enzymes highlight the importance of detailed biochemical characterization in guiding drug discovery efforts.

Future research will likely focus on several key areas. The elucidation of additional BioF structures in complex with substrates, products, and inhibitors will provide a more dynamic picture of the catalytic cycle and facilitate structure-based drug design. The development of high-throughput screening assays will accelerate the discovery of novel BioF inhibitors with diverse chemical scaffolds. Furthermore, exploring the interplay between the biotin biosynthesis pathway and other metabolic networks may reveal new vulnerabilities that can be exploited for therapeutic intervention. A deeper understanding of the regulation of the bio operon in pathogenic bacteria could also unveil novel strategies to disrupt biotin homeostasis and compromise bacterial viability. Ultimately, a multi-pronged approach that combines structural biology, enzymology, and chemical biology will be crucial in translating our fundamental knowledge of BioF into innovative solutions to combat the growing threat of antibiotic resistance.

References

- Lin, S., Hanson, R. E., & Cronan, J. E. (2010). Biotin synthesis begins by hijacking the fatty acid synthetic pathway.
- Manandhar, M., & Cronan, J. E. (2018). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in *Bacillus subtilis* and *Escherichia coli*. *Applied and Environmental Microbiology*, 84(1), e02084-17. [[Link](#)]
- Yao, H., & You, C. (2019). Mechanisms of biotin-regulated gene expression in microbes. *World Journal of Microbiology and Biotechnology*, 35(10), 160.
- KEGG PATHWAY: Biotin metabolism - map00780. (n.d.). Retrieved from [[Link](#)]
- UniProtKB - P12998 (BIOF_ECOLI). (n.d.). Retrieved from [[Link](#)]
- Song, X. (2022). The synthesis, regulation and function of biotin in bacteria. *IDEALS*.
- Webster, K. T., et al. (2000). 7-Keto-8-Aminopelagonic Acid Synthase as a Potential Herbicide Target. *Weed Science*, 48(6), 673-678.
- Cronan, J. E. (2014). Closing in on complete pathways of biotin biosynthesis. *Molecular BioSystems*, 10(7), 1738-1748.

- Manandhar, M., & Cronan, J. E. (2017). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in *Bacillus subtilis* and *Escherichia coli*. *Applied and Environmental Microbiology*, 84(1), e02084-17.
- ResearchGate. (n.d.). Synthesis pathway of biotin as it is known for Bacteria. In *E. coli*,... Retrieved from [[Link](#)]
- Manandhar, M., & Cronan, J. E. (2017). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in *Bacillus subtilis* and *Escherichia coli*. PubMed. [[Link](#)]
- Song, X. (2022).
- Manandhar, M., & Cronan, J. E. (2017). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in *Bacillus subtilis* and *Escherichia coli*.
- Al-Ahmad, A., et al. (2014). Interactions in Bacterial Biofilm Development: A Structural Perspective. *Current Protein & Peptide Science*, 15(4), 349-364.
- Manandhar, M., & Cronan, J. E. (2017). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in *Bacillus subtilis* and *Escherichia coli*. PMC. [[Link](#)]
- Bharat, T. (2016).
- Teshome, T., et al. (2023).
- M-CSA. (n.d.). 8-amino-7-oxononanoate synthase. Retrieved from [[Link](#)]
- Alexeev, D., et al. (2006). Suicide inhibition of alpha-oxamine synthases: structures of the covalent adducts of 8-amino-7-oxononanoate synthase with trifluoroalanine. PubMed. [[Link](#)]
- Alexeev, D., et al. (2006). Suicide inhibition of α -oxamine synthases: Structures of the covalent adducts of 8-amino-7-oxononanoate synthase with trifluoroalanine.
- Ploux, O., et al. (1999). Slow-binding and competitive inhibition of 8-amino-7-oxopelargonate synthase, a pyridoxal-5'-phosphate-dependent enzyme involved in biotin biosynthesis, by substrate and intermediate analogs. Kinetic and binding studies. PubMed. [[Link](#)]
- ACS Publications. (2009).
- ESG. (2025). Advanced Biochemical Assays.

- Alhede, M., et al. (2020). The role of bacterial biofilms in pathogenesis: Insights from a systematic review. *Journal of Oral Microbiology*, 12(1), 1729425.
- BellBrook Labs. (2025).
- Høiby, N., et al. (2010).
- University of Southampton. (n.d.). Bacterial biofilms | Structural Biology.
- Alhede, M., et al. (2020). Bacterial Biofilm and its Role in the Pathogenesis of Disease.
- Singh, S., et al. (2017). Strategies for combating bacterial biofilms: A focus on anti-biofilm agents and their mechanisms of action. *Virulence*, 8(8), 1338-1363.
- Webster, K. T., et al. (2000). 7-Keto-8-Aminopelagonic Acid Synthase as a Potential Herbicide Target.
- StudySmarter. (2024). Biochemical Assays: Medicine & Principles.
- Li, Y., et al. (2022). Understanding bacterial biofilms: From definition to treatment strategies. *Frontiers in Cellular and Infection Microbiology*, 12, 901502.
- MDPI. (2025). Biochemistry of Bacterial Biofilm: Insights into Antibiotic Resistance Mechanisms and Therapeutic Intervention.
- Bio-Rad. (n.d.).
- BioDuro. (n.d.). Biochemical Assays.
- Bio-protocol. (2022).
- Frontiers. (n.d.). Design, Expression, Purification, and Characterization of a YFP-Tagged 2019-nCoV Spike Receptor-Binding Domain Construct.
- Sivaramakrishnan, S., et al. (2021). Influence of expression and purification protocols on Gα biochemical activity: kinetics of plant and mammalian G protein cycles. *PMC*.
- Lee, K., & Yoon, S. S. (2018). Targeting microbial biofilms: current and prospective therapeutic strategies. *Trends in Microbiology*, 26(1), 50-63.
- MDPI. (2022). Targeted Anti-Biofilm Therapy: Dissecting Targets in the Biofilm Life Cycle.
- Hamry, S. (2022). A new compound targets bacteria hiding in biofilms. *Drug Discovery News*.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Mechanisms of biotin-regulated gene expression in microbes - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- 2. The synthesis, regulation and function of biotin in bacteria | IDEALS [ideals.illinois.edu]
- 3. ideals.illinois.edu [ideals.illinois.edu]
- 4. Biotin, a universal and essential cofactor: synthesis, ligation and regulation - PMC [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Closing in on complete pathways of biotin biosynthesis - Molecular BioSystems (RSC Publishing) [pubs.rsc.org]
- 7. journals.asm.org [journals.asm.org]
- 8. journals.asm.org [journals.asm.org]
- 9. A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli - PMC [pubmed.ncbi.nlm.nih.gov]
- 10. Suicide inhibition of alpha-oxamine synthases: structures of the covalent adducts of 8-amino-7-oxononanoate synthase with trifluoroalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. uniprot.org [uniprot.org]
- 13. A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
- 15. Slow-binding and competitive inhibition of 8-amino-7-oxopelargonate synthase, a pyridoxal-5'-phosphate-dependent enzyme involved in biotin biosynthesis, by substrate and intermediate analogs. Kinetic and binding studies - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Introduction: The Central Role of BioF in Biotin Biosynthesis]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1217032/docs#introduction-the-central-role-of-biof-in-biotin-biosynthesis>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)